Cas no 1171891-25-0 (4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide)

• Product Name: 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide
• CAS No: 1171891-25-0
• MF: C₁₇H₂₆BN₃O₄
• MW: 347.217044353485
• MDL: MFCD13190768
• CID: 2196378
• Update Time: 2025-06-07

4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• 4-Acetylamino-n-[5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-3-yl]butyramide
• 5-(4-Acetamidobutanamido)pyridine-3-boronic acid pinacol ester
• 4-acetamido-N-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl)butanamide
• 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide

• MDL： MFCD13190768
• Inchi： 1S/C17H26BN3O4/c1-12(22)20-8-6-7-15(23)21-14-9-13(10-19-11-14)18-24-16(2,3)17(4,5)25-18/h9-11H,6-8H2,1-5H3,(H,20,22)(H,21,23)
• InChI Key： FNUAEWSHFZRLDE-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC=C(C=2)NC(CCCNC(C)=O)=O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 482
• Topological Polar Surface Area: 89.6

Additional information on 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide

Introduction to 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide and Its Significance in Modern Chemical Biology

4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide, identified by its CAS number 1171891-25-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of functional groups such as the acetamide moiety and the boron-containing boryl group suggests a multifaceted utility in synthetic chemistry and biological assays.

The structure of 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide incorporates elements that are pivotal for modern medicinal chemistry. The pyridine ring is a cornerstone in the design of bioactive molecules, often serving as a pharmacophore due to its ability to interact with biological targets. Specifically, the 3-pyridyl substituent enhances the compound's solubility and bioavailability, making it a candidate for further exploration in therapeutic contexts.

Moreover, the incorporation of a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group introduces a boronic acid equivalent into the molecule. This moiety is particularly significant in the context of Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. The stability and reactivity of this boron-containing group make it an invaluable tool for constructing novel heterocyclic compounds. Such reactions have been instrumental in the development of numerous pharmaceuticals and agrochemicals over the past few decades.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs). 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide exhibits structural features that are conducive to PPI inhibition. The pyridine ring can serve as a scaffold for binding to hydrophobic pockets within protein targets, while the acetamide group can engage in hydrogen bonding interactions. These characteristics make it an attractive candidate for designing inhibitors of kinases and other enzymes involved in critical signaling pathways.

The compound's boron substituent also opens up possibilities for its use in bioconjugation strategies. Borylated compounds have been extensively utilized in the development of probes for imaging applications and in click chemistry approaches. These techniques leverage the high selectivity and efficiency of boryl-containing molecules to label biomolecules or cellular components with high precision. Such applications are particularly relevant in diagnostic medicine and therapeutic drug delivery systems.

Recent advancements in computational chemistry have further enhanced our ability to predict the biological activity of molecules like 4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-yl]butanamide. Machine learning models trained on large datasets of experimentally validated compounds have demonstrated remarkable accuracy in predicting binding affinities and target interactions. These computational tools have accelerated the drug discovery process by allowing researchers to prioritize promising candidates based on their predicted efficacy and selectivity profiles.

The synthesis of 1171891-25-0 also benefits from modern synthetic methodologies that emphasize efficiency and sustainability. Catalytic processes have replaced traditional multi-step routes involving harsh reagents or stoichiometric metal usage. For instance, palladium-catalyzed cross-coupling reactions have become indispensable for constructing complex molecular architectures with high yields and minimal byproducts. Such green chemistry approaches align with global efforts to reduce the environmental impact of chemical synthesis.

In conclusion,4-Acetamido-N-[5-(4,4,5,5-tetramethyl-1，3，2-dioxaborlan - 2 - yl)pyridin - 3 - yl]butanamide represents a versatile compound with significant potential in chemical biology and pharmaceutical research。 Its structural features make it suitable for applications ranging from drug discovery to molecular imaging， while its compatibility with modern synthetic techniques ensures its relevance in ongoing scientific endeavors。 As research continues to uncover new therapeutic targets and methodologies， compounds like 1171891 - 25 - 0 will undoubtedly play a crucial role in shaping the future of medicinal chemistry。